3-Iodo-1-methylindazole-5-carboxylic acid

• IUPAC Name: 3-iodo-1-methylindazole-5-carboxylic acid
• InChI: InChI=1S/C9H7IN2O2/c1-12-7-3-2-5(9(13)14)4-6(7)8(10)11-12/h2-4H,1H3,(H,13,14)
• InChI Key: STFILDDHMDTELI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)O)C(=N1)I
• Molecular Formula: C9H7IN2O2
• Molecular Weight: 302.07 g/mol
• CAS No.: 1234616-33-1

Description

3-Iodo-1-methylindazole-5-carboxylic acid (IMICA) is a versatile compound that has been widely studied in the field of synthetic organic chemistry. It is an important intermediate in the synthesis of various compounds and is commonly used as a starting material in the preparation of pharmaceuticals, agrochemicals, and other materials. IMICA has also been used in the synthesis of polymers, dyes, and other materials. In addition, its application in scientific research has been increasing in recent years.

Scientific Research Applications

Synthesis of Various Compounds

• Antispermatogenic Agents : Halogenated 1-benzylindazole-3-carboxylic acids, including derivatives of 1-methylindazole-3-carboxylic acid, have been synthesized and studied for their antispermatogenic activity (Corsi & Palazzo, 1976).
• Granisetron Hydrochloride : 1-Methylindazole-3-carboxylic acid has been used in the synthesis of granisetron hydrochloride, a medication effective against nausea and vomiting (Cen Junda, 2009).
• Antibiotics Components : Synthesis of polysubstituted aromatic carboxylic acids found in calichemicin antibiotics has been explored, highlighting the utility of related indazole-carboxylic acids (Laak & Scharf, 1989).

Catalytic and Chemical Applications

• Aminocarbonylation Reactions : The compound has been involved in palladium-catalyzed aminocarbonylation reactions, forming various esters and amides (Müller et al., 2005).
• Organocatalysts in Synthesis : Nano organocatalysts with urea moiety have been synthesized and used in producing various chemical compounds, demonstrating the versatility of indazole-carboxylic acid derivatives (Zolfigol et al., 2015).

Medical and Biological Research

• Neuroprotective Agents : Research on carboxyfullerenes, which are structurally similar to indazole-carboxylic acids, has shown potential in neuroprotection and treatment of neurodegenerative diseases (Dugan et al., 1997).
• Antimicrobial and Anticonvulsant Activities : Synthesis of quinazolinone-2-carboxaldehyde thiosemicarbazones and their metal complexes, derived from compounds related to 1-methylindazole-3-carboxylic acid, have been studied for antimicrobial and anticonvulsant activities (Aly et al., 2010).

Mechanism of Action

Target of Action

Indole derivatives, which include 3-iodo-1-methylindazole-5-carboxylic acid, are known to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular functions . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to affect various biological pathways . For instance, indole-3-acetic acid, a derivative of indole, is produced by the degradation of tryptophan in higher plants . This suggests that this compound could potentially influence tryptophan metabolism and related pathways.

Result of Action

Given the broad range of biological activities associated with indole derivatives , it is likely that this compound could have diverse effects at the molecular and cellular levels.